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Compound of Interest

Compound Name: BI-6015

Cat. No.: B1666957 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive guide for the preparation, storage, and handling of a

stock solution of BI-6015 using Dimethyl Sulfoxide (DMSO) as the solvent. BI-6015 is a potent

and selective small molecule antagonist of Hepatocyte Nuclear Factor 4α (HNF4α), a key

nuclear receptor transcription factor involved in regulating genes related to glucose and lipid

homeostasis.[1][2] These protocols are intended to provide researchers with standardized

methods to ensure the consistency and reproducibility of experimental results.

Chemical and Physical Properties of BI-6015
BI-6015 is a cell-permeable phenylsulfonylbenzimidazole compound. Understanding its

fundamental properties is crucial for accurate stock solution preparation and experimental

design.
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Property Value Reference

Chemical Name

2-methyl-1-[(2-methyl-5-

nitrophenyl) sulfonyl]-1H-

benzimidazole

[1]

CAS Number 93987-29-2 [1]

Molecular Formula C₁₅H₁₃N₃O₄S [1][2]

Molecular Weight 331.35 g/mol [3]

Appearance Crystalline solid [1][2]

Purity
≥95% to ≥98% (varies by

supplier)
[1][3]

UV/Vis. (λmax) 245 nm [1][2]

Solubility Specifications
BI-6015 exhibits good solubility in organic solvents such as DMSO and is sparingly soluble in

aqueous buffers.[1] For most cell-based assays, a concentrated stock solution in DMSO is

prepared and subsequently diluted to the final working concentration in an aqueous medium.

Solvent Solubility Reference

DMSO 14 mg/mL [1][2]

25 mg/mL [4]

33 mg/mL [5]

50 mg/mL (with sonication) [6][7]

Dimethylformamide (DMF) 16 mg/mL [1][2]

Ethanol up to 10 mg/mL [4]

DMSO:PBS (pH 7.2) (1:10) ~0.09 mg/mL [1][2]
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Note: The solubility of BI-6015 in DMSO can vary between suppliers. It is recommended to

consult the manufacturer's product information sheet for the most accurate data. For

concentrations at the higher end of the reported range, ultrasonic agitation may be necessary

to fully dissolve the compound.[6][7]

Experimental Protocols
Materials and Equipment

BI-6015 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional, for higher concentrations)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM BI-6015 Stock Solution
in DMSO
This protocol provides a standard method for preparing a 10 mM stock solution, a common

starting concentration for many in vitro experiments.

Pre-weighing Preparation: Ensure the BI-6015 powder has equilibrated to room temperature

before opening the container to prevent condensation.

Weighing: Accurately weigh out a desired amount of BI-6015 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.31

mg of BI-6015 (Molecular Weight = 331.35 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the BI-
6015 powder.
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Mixing: Vortex the solution thoroughly until the solid is completely dissolved. For higher

concentrations, sonication may be required to facilitate dissolution.[6][7]

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C or -80°C in tightly sealed vials.

Storage and Stability
Proper storage is critical to maintain the integrity and activity of the BI-6015 stock solution.

Storage
Temperature

Stability of Solid
Powder

Stability of Stock
Solution in DMSO

Reference

-20°C ≥ 4 years 1 month to ≥ 1 year [1][4][5][8]

-80°C 6 months to 1 year [5][8]

Important Considerations:

Aqueous solutions of BI-6015 are not recommended for storage for more than one day.[1]

To minimize degradation, it is advisable to prepare fresh dilutions in aqueous buffers from the

frozen DMSO stock for each experiment.

Avoid repeated freeze-thaw cycles of the stock solution.[8]

Safety Precautions
BI-6015 should be handled as a hazardous material.[1] Users must review the complete Safety

Data Sheet (SDS) provided by the supplier. Standard laboratory safety practices should be

followed:

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Avoid inhalation of the powder or contact with skin and eyes.

Handle the compound in a well-ventilated area or a chemical fume hood.
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Wash hands thoroughly after handling.

Mechanism of Action and Signaling Pathways
BI-6015 functions as an antagonist of HNF4α.[3] It binds to the ligand-binding pocket of

HNF4α, thereby inhibiting its transcriptional activity.[9] This leads to the repression of HNF4α

target gene expression.[2][3] The inhibition of HNF4α by BI-6015 has been shown to impact

several downstream signaling pathways, including the WNT signaling pathway and pathways

involving NFκB.[10][11]
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Stock Solution Preparation

Experimental Use

Weigh BI-6015 Powder

Add Anhydrous DMSO

Vortex / Sonicate to Dissolve

Aliquot into Single-Use Vials

Store at -20°C or -80°C

Thaw Aliquot

Dilute in Aqueous Buffer

Treat Cells/System
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Caption: Workflow for preparing and using BI-6015 stock solution.
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Caption: Simplified signaling pathway of BI-6015 as an HNF4α antagonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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